molecular formula C12H11NO3S B8764801 Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate CAS No. 95903-63-2

Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate

Cat. No.: B8764801
CAS No.: 95903-63-2
M. Wt: 249.29 g/mol
InChI Key: OMEKDSOPAQTUMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate is a useful research compound. Its molecular formula is C12H11NO3S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

95903-63-2

Molecular Formula

C12H11NO3S

Molecular Weight

249.29 g/mol

IUPAC Name

methyl 2-methoxy-7-sulfanylquinoline-3-carboxylate

InChI

InChI=1S/C12H11NO3S/c1-15-11-9(12(14)16-2)5-7-3-4-8(17)6-10(7)13-11/h3-6,17H,1-2H3

InChI Key

OMEKDSOPAQTUMQ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C=CC(=CC2=N1)S)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of the ester from Step 4 (2.77 g), 90% formic acid (70 ml) and mercuric acetate (7.17 g) was stirred under an argon atmosphere at ambient temperature for 3 hours. The reaction mixture was poured into a mixture of water (350 ml) and CH2Cl2 (700 ml) and H2S gas was passed through the vigorously stirred mixture for 5 minutes. The organic phase was separated, filtered through celite, washed with water, dried (MgSO4) and reduced to dryness to provide the title compound, m.p. 103°-105°.
Name
ester
Quantity
2.77 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
[Compound]
Name
mercuric acetate
Quantity
7.17 g
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
700 mL
Type
solvent
Reaction Step Two

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